Cas no 93980-59-7 (Sorbitan, tridocosanoate)

Sorbitan, tridocosanoate structure
Sorbitan, tridocosanoate structure
Product Name:Sorbitan, tridocosanoate
CAS No:93980-59-7
MF:C72H138O8
MW:1131.8613448143
CID:803820
Update Time:2023-08-03

Sorbitan, tridocosanoate Chemical and Physical Properties

Names and Identifiers

    • Sorbitan, tridocosanoate
    • [(3S,4R,5R)-4-docosanoyloxy-5-[(1R)-1-docosanoyloxy-2-hydroxyethyl]oxolan-3-yl] docosanoate
    • Sorbitan,tridocosanoate
    • Inchi: 1S/C72H138O8/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-68(74)78-66(64-73)71-72(80-70(76)63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)67(65-77-71)79-69(75)62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h66-67,71-73H,4-65H2,1-3H3/t66-,67+,71-,72-/m1/s1
    • InChI Key: XUUYBJNPVCJVFA-WMGILXABSA-N
    • SMILES: O1C[C@@H]([C@H]([C@H]1[C@@H](CO)OC(CCCCCCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 80
  • Rotatable Bond Count: 68
  • Complexity: 1290
  • Topological Polar Surface Area: 108
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